Cas no 1010057-52-9 (N-[2-(benzylsulfanyl)ethyl]-4-(2-phenylethenesulfonamido)benzamide)

• Product Name: N-[2-(benzylsulfanyl)ethyl]-4-(2-phenylethenesulfonamido)benzamide
• CAS No: 1010057-52-9
• MF: C₂₄H₂₄N₂O₃S₂
• MW: 452.588963508606
• CID: 6586577
• PubChem ID: 24548263
• Update Time: 2023-12-08

N-[2-(benzylsulfanyl)ethyl]-4-(2-phenylethenesulfonamido)benzamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(benzylsulfanyl)ethyl]-4-(2-phenylethenesulfonamido)benzamide
• Z88229167
• EN300-26584815
• AKOS001248667
• 1010057-52-9

• Inchi： 1S/C24H24N2O3S2/c27-24(25-16-17-30-19-21-9-5-2-6-10-21)22-11-13-23(14-12-22)26-31(28,29)18-15-20-7-3-1-4-8-20/h1-15,18,26H,16-17,19H2,(H,25,27)/b18-15+
• InChI Key： TYCHBRINTHYEBI-OBGWFSINSA-N
• SMILES： S(/C=C/C1C=CC=CC=1)(NC1C=CC(=CC=1)C(NCCSCC1C=CC=CC=1)=O)(=O)=O

Computed Properties

• Exact Mass: 452.12283498g/mol
• Monoisotopic Mass: 452.12283498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 10
• Complexity: 655
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 109Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides